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Abstract

Potassium tetrachloroplatinate(ll) (KzPtCls) is a cornerstone inorganic compound, pivotal in the
synthesis of platinum-based coordination complexes, including the landmark anticancer drug,
cisplatin.[1] A precise understanding of its fundamental physicochemical properties, namely its
molar mass and density, is critical for researchers, scientists, and drug development
professionals. This guide provides a comprehensive technical overview of these properties,
detailing the theoretical basis of its molar mass and the experimental determination of its
density. The methodologies are presented with a focus on the underlying scientific principles to
ensure robust and reproducible results.

Introduction: The Significance of Potassium
Tetrachloroplatinate(ll)
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Potassium tetrachloroplatinate(ll) is a reddish-orange, air-stable crystalline solid that is soluble
in water.[1][2] Its primary importance lies in its role as a versatile precursor for the synthesis of
other platinum coordination complexes.[2][3] The tetrachloroplatinate(ll) anion, [PtCls]?—,
features a square planar geometry with the platinum(ll) center coordinated by four chloride
ligands.[1] This structural arrangement is fundamental to its reactivity, allowing for the stepwise
substitution of chloride ligands, a critical process in the synthesis of therapeutic agents like
cisplatin.[1] A thorough characterization of its physical properties is the first step in any
application, from synthetic chemistry to materials science.

Molar Mass: A Foundational Constant

The molar mass of a compound is a fundamental physical property, representing the mass of
one mole of that substance. It is a critical parameter for stoichiometric calculations in chemical
reactions, enabling the precise control of reactant quantities and the prediction of product
yields.

Calculation of Molar Mass

The molar mass of potassium tetrachloroplatinate(ll) (K2PtCla) is calculated by summing the
atomic masses of its constituent elements, as provided by the periodic table. The calculation is
as follows:

e Potassium (K): 2 atoms x 39.0983 g/mol = 78.1966 g/mol

e Platinum (Pt): 1 atom x 195.084 g/mol = 195.084 g/mol

e Chlorine (Cl): 4 atoms x 35.453 g/mol = 141.812 g/mol

Total Molar Mass = 78.1966 + 195.084 + 141.812 = 415.0926 g/mol
This value is commonly rounded to 415.09 g/mol .[4][5]

Density: A Key Physical Parameter

The density of a material is its mass per unit volume. For a crystalline solid like potassium
tetrachloroplatinate(ll), density is an intrinsic property that reflects the packing efficiency of its
constituent ions in the crystal lattice. The established density for K2PtCla is approximately 3.38
g/mL at 25 °C.[2][6]
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The Structural Basis of Density

The density of potassium tetrachloroplatinate(ll) is a direct consequence of its crystal structure.
X-ray diffraction studies have revealed that K2PtCla crystallizes in the tetragonal space group
P4/mmm.[1][7] In this arrangement, the potassium ions (K*) and the square planar
tetrachloroplatinate(ll) anions ([PtCla]2~) are packed in a specific, repeating three-dimensional
lattice. The bond lengths are approximately 3.24 A for K-Cl and 2.32 A for Pt-Cl.[7] The
efficiency of this packing, along with the atomic masses of the constituent elements, dictates
the overall density of the material.

Experimental Determination of Density: Gas Pychometry

Gas pycnometry is a highly accurate and non-destructive technique for determining the skeletal
density of a solid.[8] This method is particularly well-suited for crystalline powders as it
measures the volume of the solid material, excluding intra- and inter-particle voids.[9][10] The
principle is based on Archimedes' principle of fluid displacement, using an inert gas, typically
helium, as the displacing medium.[8][11]

o Choice of Gas (Helium): Helium is the preferred gas for pycnometry due to its small atomic
size, which allows it to penetrate even the finest pores and surface irregularities of the
sample, providing a more accurate measurement of the solid's true volume.[11] Its inert
nature prevents chemical reactions with the sample, and it closely approximates ideal gas
behavior under typical experimental conditions.[11]

o Temperature Control: Maintaining a constant temperature is crucial because the volume of a
gas is directly proportional to its temperature (Charles's Law).[9] Any temperature
fluctuations during the measurement will lead to inaccuracies in the calculated volume and,
consequently, the density. Modern gas pycnometers often incorporate Peltier devices for
precise temperature control.[11]

The following protocol is designed to be self-validating through repeated measurements and
calibration checks.

Step-by-Step Methodology:

¢ Instrument Calibration: Calibrate the gas pycnometer using a certified standard sphere of
known volume. This step ensures the accuracy of the instrument's internal volume
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measurements.

o Sample Preparation: Dry the potassium tetrachloroplatinate(ll) sample in a desiccator to
remove any adsorbed moisture, which could affect the accuracy of the mass measurement.

o Mass Determination: Accurately weigh the dried sample using a calibrated analytical
balance.

o Sample Loading: Carefully place the weighed sample into the sample cell of the gas
pycnometer.

e Purging: Purge the sample cell with helium gas to remove any air and other contaminants
from the sample and the cell.

e Measurement Cycle:

o The instrument fills a reference chamber of known volume with helium to a specific
pressure.

o Avalve is then opened, allowing the gas to expand into the sample cell.
o The pressure drop is precisely measured.

o Based on the initial and final pressures and the known volumes of the reference and
sample chambers, the volume of the sample is calculated using Boyle's Law.

o Repeat Measurements: Perform multiple measurement cycles until a consistent volume
reading is obtained. This ensures the reproducibility and reliability of the data.

» Density Calculation: The density (p) is calculated using the formula:
p = mass (m) / volume (V)

» Data Analysis: Report the average density and the standard deviation from the repeated
measurements.

Summary of Physicochemical Properties
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Property Value Source(s)
Chemical Formula K2PtCla [2]

Molar Mass 415.09 g/mol [4]
Appearance Re.ddish-orange crystalline 2]

solid
Crystal System Tetragonal [1]
Density 3.38 g/mL at 25 °C [2][6]
Visualizations
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Caption: Workflow for calculating the molar mass of Kz2PtCla.
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Gas Pycnometry Experimental Workflow
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Caption: Experimental workflow for density determination via gas pycnometry.

Conclusion

A precise knowledge of the molar mass and density of potassium tetrachloroplatinate(ll) is
indispensable for its application in research and development. The molar mass, a calculated
constant, underpins all stoichiometric considerations. The density, an experimentally
determined value, provides insight into the compound's solid-state structure and is critical for
process design and quality control. The methodologies outlined in this guide provide a robust
framework for understanding and verifying these fundamental properties, ensuring the
accuracy and reproducibility required for high-level scientific and pharmaceutical applications.

References
o Vertex Al Search. (n.d.). Potassium tetrachloroplatinate, 299.9% 10025-99-7 India -

Laboratory Chemicals.
e Sigma-Aldrich. (n.d.). Potassium tetrachloroplatinate(ll) 98 10025-99-7.
e UIV Chem. (n.d.). Potassium Tetrachloropalladate(ll), 10025-98-6, K2PdClIA4.
o Heraeus Precious Metals Shop. (n.d.). Potassium tetrachloroplatinate (II) | 10025-99-7.
e Benchchem. (n.d.). An In-depth Technical Guide to Potassium Tetrachloroplatinate(ll).
e PGMsChem. (n.d.). Platinum Compounds > Potassium Tetrachloroplatinate(ll).
e PubChem. (n.d.). Potassium tetrachloroplatinate(ll), 98% | CI4K2Pt | CID 50933114.
e Sigma-Aldrich. (n.d.). Potassium tetrachloroplatinate(ll).
o ChemicalBook. (2026, January 13). Potassium tetrachloroplatinate(ll) | 10025-99-7.
o Materials Project. (n.d.). mp-22934: K2PtCI4 (Tetragonal, P4/mmm, 123).
e Strem. (n.d.). Potassium tetrachloroplatinate(ll) (99.9%-Pt).
e US Pharmacopeia (USP). (2025, August 1). © 2024 USPC - 699 DENSITY OF SOLIDS.
o Wikipedia. (n.d.). Potassium tetrachloroplatinate.
o Wikipedia. (n.d.). Potassium tetrachloropalladate(ll).
e Measurlabs. (n.d.). Gas Pycnometry Analysis for Density Measurement.
e 3P Instruments. (n.d.). Gas Pycnometry - Determination of Density.
e Thermo Fisher Scientific. (n.d.). Pycnomatic ATC For solids and powders density.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8457495/docs?utm_src=pdf-body-img#molar-mass-and-density-of-potassium-tetrachloroplatinate-ii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8457495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* Norlab. (2021, April 8). Determination of density by gas pycnometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8457495?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/77/An_In_depth_Technical_Guide_to_Potassium_Tetrachloroplatinate_II.pdf
https://www.ottokemi.com/specsheet/12ssium-tetrachloroplatinate.aspx
https://en.wikipedia.org/wiki/Potassium_tetrachloroplatinate
https://shop.heraeus-precious-metals.com/store/hpm/en/USD/Product-Categories/Precious-Metal-Chemicals/Chemicals-and-Solutions/Solids/Potassium-TetrachloroplatinateII-Solid-CAS-10025-99-7/p/5100237
https://shop.heraeus-precious-metals.com/store/hpm/en/USD/Product-Categories/Precious-Metal-Chemicals/Chemicals-and-Solutions/Solids/Potassium-TetrachloroplatinateII-Solid-CAS-10025-99-7/p/5100237
https://www.pgmschem.com/productlist/platinum-compounds/k2-pt-cl4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4206811.htm
https://next-gen.materialsproject.org/materials/mp-22934
https://measurlabs.com/methods/gas-pycnometry/
https://www.usp.org/sites/default/files/usp/document/our-work/reference-standards/20240927HSm99458.pdf
https://www.3p-instruments.com/measurement-methods/gas-pycnometry/
https://documents.thermofisher.com/TFS-Assets%2FCMD%2Fbrochures%2FPyncomatic-ATC-D01633~.pdf
https://www.benchchem.com/product/b8457495/docs#molar-mass-and-density-of-potassium-tetrachloroplatinate-ii
https://www.benchchem.com/product/b8457495/docs#molar-mass-and-density-of-potassium-tetrachloroplatinate-ii
https://www.benchchem.com/product/b8457495/docs#molar-mass-and-density-of-potassium-tetrachloroplatinate-ii
https://www.benchchem.com/product/b8457495/docs#molar-mass-and-density-of-potassium-tetrachloroplatinate-ii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8457495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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